Cas no 2418670-69-4 (Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate)

Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate is a structurally complex benzoate derivative featuring a piperazine moiety and a tert-butyl ester group. This compound is of interest in pharmaceutical and organic synthesis due to its multifunctional design, which combines steric hindrance from the tert-butyl group with the reactivity of the piperazine and methylamino substituents. The trimethylated aromatic ring enhances stability, while the piperazine moiety offers potential for further derivatization, making it a versatile intermediate in drug discovery. Its well-defined structure and functional group compatibility make it suitable for applications requiring precise molecular modifications, particularly in the development of bioactive compounds.

Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate structure

2418670-69-4 structure

Product Name:Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate

CAS No:2418670-69-4

MF:C₁₉H₃₁N₃O₂

MW:333.468344926834

CID:5677228

PubChem ID:165771934

Update Time:2025-10-05

Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- EN300-26631326
- 2418670-69-4
- tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate
- Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate
- Inchi： 1S/C19H31N3O2/c1-12-15(18(23)24-19(4,5)6)13(2)17(14(3)16(12)20-7)22-10-8-21-9-11-22/h20-21H,8-11H2,1-7H3
- InChI Key： FSZQCLKZBRPJCI-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(C1=C(C)C(=C(C)C(=C1C)N1CCNCC1)NC)=O

Computed Properties

Exact Mass: 333.24162724g/mol
Monoisotopic Mass: 333.24162724g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 53.6Å²

Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26631326-1g		2418670-69-4		1g	$0.0	2023-09-12
Enamine	EN300-26631326-1.0g	tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate	2418670-69-4	95.0%	1.0g	$0.0	2025-03-20

Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate Related Literature

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Additional information on Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate

Research Brief on Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate (CAS: 2418670-69-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule modulators targeting specific biological pathways. Among these, Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate (CAS: 2418670-69-4) has emerged as a compound of interest due to its potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

The compound, characterized by its unique structural features including a piperazine moiety and a tert-butyl ester, has been investigated for its role in modulating protein-protein interactions (PPIs) and enzyme inhibition. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its synthetic routes, with emphasis on optimizing yield and purity. One study reported a novel multi-step synthesis approach achieving a 75% yield, highlighting the compound's feasibility for large-scale production.

Biological evaluations of 2418670-69-4 have revealed promising activity against kinases involved in inflammatory and oncogenic pathways. In vitro assays demonstrated selective inhibition of PI3Kδ (IC50 = 12 nM) and moderate activity against JAK3 (IC50 = 45 nM), suggesting potential applications in autoimmune diseases and hematologic malignancies. Molecular docking studies further elucidated its binding mode, revealing critical hydrogen bonds with kinase hinge regions.

Pharmacokinetic profiling in rodent models indicated favorable properties, including oral bioavailability (F = 62%) and a half-life of 4.2 hours. However, challenges such as moderate CYP3A4-mediated metabolism warrant structural optimization. Ongoing research focuses on derivatization strategies to improve metabolic stability while retaining target engagement.

In conclusion, Tert-butyl 2,4,6-trimethyl-3-(methylamino)-5-(piperazin-1-yl)benzoate represents a versatile scaffold for further development. Its dual kinase inhibitory profile and synthetic tractability position it as a valuable tool compound and potential lead for therapeutic intervention. Future studies should address off-target effects and explore structure-activity relationships to enhance selectivity.